Cas no 2228295-56-3 (1-(5-nitrofuran-2-yl)prop-2-en-1-one)
2228295-56-3 structure
Product Name:1-(5-nitrofuran-2-yl)prop-2-en-1-one
CAS No:2228295-56-3
MF:C7H5NO4
MW:167.118901968002
CID:6344451
PubChem ID:20831740
Update Time:2024-01-08
1-(5-nitrofuran-2-yl)prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-nitrofuran-2-yl)prop-2-en-1-one
- 2228295-56-3
- SCHEMBL291296
- 5-nitrofurylacrolein
- EN300-1813597
-
- Inchi: 1S/C7H5NO4/c1-2-5(9)6-3-4-7(12-6)8(10)11/h2-4H,1H2
- InChI Key: ROBMXMLOKVDPPC-UHFFFAOYSA-N
- SMILES: O1C(=CC=C1C(C=C)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 167.02185764g/mol
- Monoisotopic Mass: 167.02185764g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 76Ų
1-(5-nitrofuran-2-yl)prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1813597-0.05g |
1-(5-nitrofuran-2-yl)prop-2-en-1-one |
2228295-56-3 | 0.05g |
$1188.0 | 2023-09-19 | ||
| Enamine | EN300-1813597-0.1g |
1-(5-nitrofuran-2-yl)prop-2-en-1-one |
2228295-56-3 | 0.1g |
$1244.0 | 2023-09-19 | ||
| Enamine | EN300-1813597-0.25g |
1-(5-nitrofuran-2-yl)prop-2-en-1-one |
2228295-56-3 | 0.25g |
$1300.0 | 2023-09-19 | ||
| Enamine | EN300-1813597-0.5g |
1-(5-nitrofuran-2-yl)prop-2-en-1-one |
2228295-56-3 | 0.5g |
$1357.0 | 2023-09-19 | ||
| Enamine | EN300-1813597-1.0g |
1-(5-nitrofuran-2-yl)prop-2-en-1-one |
2228295-56-3 | 1g |
$1414.0 | 2023-06-02 | ||
| Enamine | EN300-1813597-2.5g |
1-(5-nitrofuran-2-yl)prop-2-en-1-one |
2228295-56-3 | 2.5g |
$2771.0 | 2023-09-19 | ||
| Enamine | EN300-1813597-5.0g |
1-(5-nitrofuran-2-yl)prop-2-en-1-one |
2228295-56-3 | 5g |
$4102.0 | 2023-06-02 | ||
| Enamine | EN300-1813597-10.0g |
1-(5-nitrofuran-2-yl)prop-2-en-1-one |
2228295-56-3 | 10g |
$6082.0 | 2023-06-02 | ||
| Enamine | EN300-1813597-1g |
1-(5-nitrofuran-2-yl)prop-2-en-1-one |
2228295-56-3 | 1g |
$1414.0 | 2023-09-19 | ||
| Enamine | EN300-1813597-5g |
1-(5-nitrofuran-2-yl)prop-2-en-1-one |
2228295-56-3 | 5g |
$4102.0 | 2023-09-19 |
1-(5-nitrofuran-2-yl)prop-2-en-1-one Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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